Cas no 578705-47-2 (6-FMOC-AMINO-D-LUCIFERIN)

6-FMOC-AMINO-D-LUCIFERIN is a protected derivative of D-luciferin, a key substrate for bioluminescent reactions catalyzed by firefly luciferase. The FMOC (9-fluorenylmethoxycarbonyl) group serves as a protective moiety for the amino functionality, enhancing stability and enabling controlled deprotection for specific applications. This compound is particularly useful in chemiluminescence-based assays, where it offers improved handling and storage compared to unprotected luciferin derivatives. Its structural modification allows for selective activation, making it valuable in high-sensitivity detection systems, such as reporter gene assays and ATP quantification. The product is suited for research requiring precise temporal control over luminescent signal generation.

6-FMOC-AMINO-D-LUCIFERIN structure

Product Name:6-FMOC-AMINO-D-LUCIFERIN

CAS No:578705-47-2

MF:C₂₆H₁₉N₃O₄S₂

MW:501.576763391495

CID:3029208

PubChem ID:167994178

Update Time:2025-07-22

6-FMOC-AMINO-D-LUCIFERIN Chemical and Physical Properties

Names and Identifiers

- 6-FMOC-AMINO-D-LUCIFERIN
- (4S)-2-[6-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-benzothiazolyl]-4,5-dihydro-4-thiazolecarboxylic acid
- 4-Thiazolecarboxylic acid, 2-[6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-benzothiazolyl]-4,5-dihydro-, (4S)-
- 578705-47-2
- Inchi： 1S/C26H19N3O4S2/c30-25(31)21-13-34-23(29-21)24-28-20-10-9-14(11-22(20)35-24)27-26(32)33-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21H,12-13H2,(H,27,32)(H,30,31)
- InChI Key： ZKXGWUCUGSIASJ-UHFFFAOYSA-N
- SMILES： S1C(C2=NC3C=CC(=CC=3S2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(C(=O)O)C1

Computed Properties

Exact Mass: 501.08169844g/mol
Monoisotopic Mass: 501.08169844g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 35
Rotatable Bond Count: 6
Complexity: 835
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 154Å²

Experimental Properties

Solubility: DMSO: soluble1mg/mL, clear, colorless to almost colorless

6-FMOC-AMINO-D-LUCIFERIN Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

6-FMOC-AMINO-D-LUCIFERIN Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F276145-10mg	6-FMOC-AMINO-D-LUCIFERIN	578705-47-2	≥98%	10mg	¥551.90	2023-09-02

6-FMOC-AMINO-D-LUCIFERIN Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Additional information on 6-FMOC-AMINO-D-LUCIFERIN

Recent Advances in 6-FMOC-AMINO-D-LUCIFERIN (CAS: 578705-47-2) Research: Applications and Innovations

6-FMOC-AMINO-D-LUCIFERIN (CAS: 578705-47-2) is a chemically modified derivative of D-luciferin, a critical substrate for bioluminescent reactions catalyzed by firefly luciferase. This compound has garnered significant attention in recent years due to its unique properties, which make it particularly valuable in high-throughput screening, molecular imaging, and drug discovery. The FMOC (fluorenylmethyloxycarbonyl) group enhances the stability and solubility of the molecule, facilitating its use in various experimental settings. Recent studies have explored its applications in live-cell imaging, gene expression assays, and as a probe for monitoring enzymatic activity in real-time.

A key focus of current research is the optimization of 6-FMOC-AMINO-D-LUCIFERIN for improved performance in bioluminescence assays. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this derivative exhibits superior signal-to-noise ratios compared to traditional luciferin analogs, particularly in low-pH environments. This finding has significant implications for its use in tumor microenvironment studies, where acidic conditions often hinder conventional bioluminescent probes. Additionally, researchers have developed novel synthetic pathways to produce 6-FMOC-AMINO-D-LUCIFERIN with higher yields and purity, as detailed in a recent ACS Synthetic Biology publication.

Another groundbreaking application of 6-FMOC-AMINO-D-LUCIFERIN is its integration into CRISPR-based biosensors. A 2024 study in Nature Biotechnology highlighted its role in detecting single-nucleotide polymorphisms (SNPs) with unprecedented sensitivity. The FMOC moiety was found to enhance the binding affinity of the luciferin to engineered luciferase variants, enabling the detection of minute genetic variations. This innovation opens new avenues for personalized medicine and point-of-care diagnostics, where rapid and accurate genetic screening is paramount.

Despite these advancements, challenges remain in the widespread adoption of 6-FMOC-AMINO-D-LUCIFERIN. For example, its relatively high cost and the need for specialized handling due to light sensitivity limit its accessibility for some research labs. However, ongoing efforts to scale up production and improve storage protocols, as discussed in a recent Bioorganic & Medicinal Chemistry Letters review, are expected to mitigate these issues. Furthermore, collaborations between academic institutions and pharmaceutical companies are accelerating the translation of this technology into clinical applications.

In conclusion, 6-FMOC-AMINO-D-LUCIFERIN (CAS: 578705-47-2) represents a versatile and powerful tool in modern chemical biology and biomedical research. Its unique properties and broad applicability continue to drive innovation across multiple disciplines, from basic science to therapeutic development. Future research will likely focus on expanding its utility in vivo and refining its chemical properties to further enhance performance. As the field progresses, this compound is poised to play an increasingly central role in advancing our understanding of biological systems and disease mechanisms.